Cas no 37669-66-2 (pyridine, 4-fluoro-3,5-dimethyl- (9ci))

4-Fluoro-3,5-dimethylpyridine (9CI) is a fluorinated pyridine derivative characterized by the presence of fluorine and methyl substituents at the 4, 3, and 5 positions of the pyridine ring. This structural modification enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing fluorine atom and sterically influencing methyl groups contribute to its reactivity in nucleophilic substitution and cross-coupling reactions. Its stability and defined regiochemistry make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for research and industrial applications, it offers precise functionalization potential in medicinal chemistry and material science.

pyridine, 4-fluoro-3,5-dimethyl- (9ci) structure

37669-66-2 structure

Product Name:pyridine, 4-fluoro-3,5-dimethyl- (9ci)

CAS No:37669-66-2

MF:C₇H₈FN

MW:125.143525123596

CID:922485

PubChem ID:21824843

Update Time:2025-10-04

pyridine, 4-fluoro-3,5-dimethyl- (9ci) Chemical and Physical Properties

Names and Identifiers

- pyridine, 4-fluoro-3,5-dimethyl- (9ci)
- SCHEMBL12216263
- 4-fluoro-3,5-dimethylpyridine
- 37669-66-2
- DB-278340
- Pyridine, 4-fluoro-3,5-dimethyl-
- DTXSID601302910
- 3,5-Dimethyl-4-fluoropyridine
- Inchi： 1S/C7H8FN/c1-5-3-9-4-6(2)7(5)8/h3-4H,1-2H3
- InChI Key： IOADDBKYJGMVFR-UHFFFAOYSA-N
- SMILES： FC1C(=CN=CC=1C)C

Computed Properties

Exact Mass: 125.064077422g/mol
Monoisotopic Mass: 125.064077422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 84.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 12.9Å²

pyridine, 4-fluoro-3,5-dimethyl- (9ci) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029006972-250mg	3,5-Dimethyl-4-fluoropyridine	37669-66-2	95%	250mg	$1078.00	2023-09-02
Alichem	A029006972-500mg	3,5-Dimethyl-4-fluoropyridine	37669-66-2	95%	500mg	$1735.55	2023-09-02
Alichem	A029006972-1g	3,5-Dimethyl-4-fluoropyridine	37669-66-2	95%	1g	$3097.65	2023-09-02